Cas no 834884-19-4 (4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-)

• Product Name: 4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
• CAS No: 834884-19-4
• MF: C₁₀H₅ClFNO₂
• MW: 225.603605031967
• CID: 670750
• PubChem ID: 12189483
• Update Time: 2025-04-19

4-Quinolinecarboxylic acid, 6-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
• 6-chloro-3-fluoroquinoline-4-carboxylic acid
• 834884-19-4
• DTXSID40479756
• AKOS024263627

• Inchi： 1S/C10H5ClFNO2/c11-5-1-2-8-6(3-5)9(10(14)15)7(12)4-13-8/h1-4H,(H,14,15)
• InChI Key： HVPOATYGVHTTFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C(=CN=2)F

Computed Properties

• Exact Mass: 224.9992843g/mol
• Monoisotopic Mass: 224.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų